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Compound of Interest

Compound Name: Methyl 3-hydroxydodecanoate

Cat. No.: B164406

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-hydroxydodecanoate, a hydroxy fatty acid methyl ester, is a molecule of interest in
various scientific domains, from cosmetic science to biomedical research. Its structure,
comprising a twelve-carbon chain with a hydroxyl group at the third position and a methyl ester
terminus, imparts specific physicochemical characteristics that are crucial for its application and
biological activity. This technical guide provides a comprehensive overview of the known
physical properties of Methyl 3-hydroxydodecanoate, detailed experimental protocols for their
determination, and relevant synthesis and biological pathways.

Core Physical and Chemical Properties

Methyl 3-hydroxydodecanoate is typically a colorless to pale yellow liquid at room
temperature.[1] It is soluble in common organic solvents such as chloroform, ethanol, and ethyl
ether.[1] The identity of this compound is confirmed by techniques like mass spectrometry.

Table 1: Physical and Chemical Properties of Methyl 3-hydroxydodecanoate
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Property Value Source
Molecular Formula C13H2603 [2][3]
Molecular Weight 230.34 g/mol [2][3]
Appearance Colorless to pale yellow liquid [1]

N Soluble in common organic
Solubility vent [1]
solvents

CAS Number 72864-23-4 [2]

Note: While the CAS number 72864-23-4 is predominantly associated with the racemic mixture
of Methyl 3-hydroxydodecanoate, the number 85464-97-7 has also been linked to this
compound, potentially referring to a specific stereocisomer or an older registry number.

While specific experimentally determined values for boiling point, melting point, density, and
refractive index for Methyl 3-hydroxydodecanoate are not readily available in the surveyed
literature, these properties are critical for its handling, purification, and use in various
applications. The experimental protocols outlined below can be employed to determine these
values.

Experimental Protocols
Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. For a small sample of Methyl 3-hydroxydodecanoate, the boiling point
can be determined using a micro-boiling point or Siwoloboff method.

Methodology:

» A small amount of the liquid sample is placed in a capillary tube, which is then attached to a
thermometer.

e The setup is immersed in a heating bath (e.g., silicone oil).
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» As the temperature of the bath is gradually increased, a stream of bubbles will emerge from
the capillary tube.

e The heat is then slowly reduced, and the temperature at which the last bubble emerges and
the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. The density of liquid Methyl 3-
hydroxydodecanoate can be accurately measured using a pychometer.

Methodology:

e The mass of a clean, dry pycnometer is accurately measured.

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.
e The mass of the pycnometer filled with the sample is then measured.

e The volume of the pycnometer is determined by repeating the process with a reference
substance of known density, such as deionized water.

o The density of the sample is calculated by dividing the mass of the sample by the volume of
the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used to
identify and assess the purity of a sample. An Abbe refractometer is commonly used for this
measurement.

Methodology:
o Afew drops of the liquid sample are placed on the prism of the Abbe refractometer.

e The prism is closed, and the light source is adjusted to illuminate the field of view.
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e The calibrated knob is turned until the dividing line between the light and dark fields is sharp
and centered in the crosshairs.

o The refractive index is read directly from the instrument's scale.

e The temperature at which the measurement is taken should be recorded, as the refractive
index is temperature-dependent.

Synthesis of Methyl 3-hydroxydodecanoate

Methyl 3-hydroxydodecanoate can be synthesized through several routes, with the
Reformatsky reaction being a prominent method for creating -hydroxy esters.[4]

Reformatsky Reaction Protocol

This reaction involves the condensation of an a-halo ester with an aldehyde in the presence of
zinc metal.[4] For Methyl 3-hydroxydodecanoate, this would typically involve the reaction of
methyl bromoacetate with decanal.

Workflow Diagram:
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Caption: Synthesis of Methyl 3-hydroxydodecanoate via the Reformatsky reaction.

Experimental Steps:

Activate zinc granules by washing with dilute acid, followed by water, ethanol, and ether,
then drying under vacuum.

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, add the
activated zinc and dry tetrahydrofuran (THF).

e A solution of decanal and methyl bromoacetate in THF is added dropwise to the zinc
suspension with gentle heating to initiate the reaction.

o After the initial exothermic reaction subsides, the mixture is refluxed until the zinc is
consumed.

e The reaction mixture is then cooled and quenched with a saturated aqueous solution of
ammonium chloride.

e The product is extracted with an organic solvent (e.g., diethyl ether), and the organic layer is
washed, dried, and concentrated under reduced pressure.

e The crude product is purified by column chromatography or distillation.

Biological Context and Significance

3-Hydroxy fatty acids are important components of lipopolysaccharides in the outer membrane
of Gram-negative bacteria. They also serve as precursors for the biosynthesis of
polyhydroxyalkanoates (PHAS), which are biodegradable polyesters produced by various
microorganisms.[5] While specific signaling pathways involving Methyl 3-
hydroxydodecanoate are not extensively documented, the broader class of 3-hydroxy fatty
acids and their esters are known to possess biological activities, including potential
antimicrobial and anti-inflammatory properties.[4]

Fatty Acid Metabolism and PHA Synthesis

The biosynthesis of PHAs from fatty acid metabolism is a well-studied pathway in bacteria like
Pseudomonas putida.
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Logical Flow Diagram:
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Caption: Involvement of 3-hydroxyacyl-CoAs in PHA biosynthesis.

Conclusion

This technical guide has summarized the available physical properties of Methyl 3-
hydroxydodecanoate and provided detailed protocols for the experimental determination of
key physical constants. While specific experimental data for some properties remain to be
published, the methodologies described herein provide a clear path for researchers to obtain
this crucial information. The synthesis and potential biological relevance of this compound have
also been outlined, highlighting its importance in both chemical and biological research. Further
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investigation into the specific biological roles and signaling pathways of Methyl 3-
hydroxydodecanoate is warranted to fully elucidate its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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